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Compound of Interest

Compound Name: Polawax GP 200

Cat. No.: B1166089

For Researchers, Scientists, and Drug Development Professionals

Polawax GP 200 is a widely utilized non-ionic, self-emulsifying wax pivotal in the formulation of
oil-in-water emulsions. Its robust performance and stability have established it as a staple
ingredient in the cosmetic, personal care, and pharmaceutical industries. This technical guide
provides an in-depth look at the chemical composition of Polawax GP 200, alongside its
functional properties and a generalized methodology for its application in creating stable
emulsions.

Core Chemical Composition

Polawax GP 200 is a proprietary blend, and while the precise quantitative compaosition is not
publicly disclosed by the manufacturer, its primary components are well-established within the
industry. The International Nomenclature of Cosmetic Ingredients (INCI) name for Polawax GP
200 is Cetearyl Alcohol and PEG-20 Stearate.[1][2][3][4][5][6][7][8] It is also commonly referred
to as Emulsifying Wax NF (National Formulary).[9]

The two key components are:

o Cetearyl Alcohol: A mixture of fatty alcohols, primarily cetyl alcohol and stearyl alcohol. It
functions as a thickener, emollient, and emulsion stabilizer.[4]

o PEG-20 Stearate: The polyethylene glycol ether of stearic acid. This component acts as the
primary emulsifier, enabling the stable mixing of oil and water phases.[4]
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Quantitative Composition and Physical Properties

While the exact ratio is proprietary, a typical composition for emulsifying waxes with similar
INCI designations is approximately 70-80% Cetearyl Alcohol and 20-30% of the polyethylene
glycol component. The physical and chemical properties of Polawax GP 200 are summarized
in the table below.

Property Value

INCI Name Cetearyl Alcohol (and) PEG-20 Stearate
Appearance White to off-white waxy solid (pastilles)
Type Non-ionic

Solubility Oil Soluble

Melting Point 50-54°C

Recommended Usage Level 2-25%

Effective pH Range 3-12

Note: The data presented is a compilation from various sources and typical values for this type
of material.

Functional Relationship of Components

The efficacy of Polawax GP 200 as an emulsifier stems from the synergistic action of its
components. The diagram below illustrates the logical relationship between the constituent
parts and their contribution to the final product's function.
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Logical Relationship of Polawax GP 200 Components
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Caption: Logical flow of Polawax GP 200's composition to its function.

Mechanism of Action in Emulsions

Polawax GP 200 facilitates the formation of stable oil-in-water emulsions through the creation
of a liquid crystalline network within the emulsion. This structure not only prevents the
coalescence of oil droplets but can also act as a delivery mechanism for active ingredients. The
formation of these liquid crystals can promote a time-release hydration effect and the slow
release of actives, a property of significant interest in pharmaceutical and advanced skincare
formulations.[5][7]

Generalized Experimental Protocol: Emulsion
Formation

The following is a generalized workflow for creating a stable oil-in-water emulsion using
Polawax GP 200. This protocol can be adapted for various research and development
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applications, including the formulation of creams, lotions, and other delivery systems for active
pharmaceutical ingredients (APIs).

Generalized Emulsion Formation Workflow

Oil Phase Aqueous Phase
Lipophilic Components Hydrophilic Components
(Qils, Esters, Actives) FEEIENS €12 200 (Water, Glycerin, Actives)

Heat Oil Phase Heat Aqueous Phase
(approx. 70-75°C) (approx. 70-75°C)

Combine Phases
with High Shear Mixing

Cool with Gentle Mixing

Stable Emulsion

Click to download full resolution via product page

Caption: Workflow for creating a stable oil-in-water emulsion.

Methodology:

* Phase Preparation: The oil-soluble components, including Polawax GP 200, are combined
in a primary vessel. The water-soluble components are combined in a separate vessel.
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o Heating: Both phases are heated separately to approximately 70-75°C. This ensures that the
Polawax GP 200 is fully melted and that the temperatures of both phases are equal to
prevent premature solidification upon mixing.

o Emulsification: The two phases are then combined with high-shear mixing. The choice of
adding the oil phase to the water phase or vice versa can be tested for optimal results,
though typically the oil phase is added to the aqueous phase.

o Cooling: The resulting emulsion is cooled while undergoing gentle mixing. This allows for the
formation of the liquid crystalline network and the desired viscosity of the final product.

o Final Additions: Any temperature-sensitive ingredients, such as certain active ingredients or
preservatives, are added during the cooling phase, typically below 40°C.

Conclusion

Polawax GP 200, a blend of Cetearyl Alcohol and PEG-20 Stearate, is a versatile and robust
emulsifying system. Its ability to form stable, aesthetically pleasing oil-in-water emulsions
makes it a valuable excipient for researchers and professionals in drug development and
cosmetics. The formation of liquid crystals within the emulsion provides an added benefit of
controlled release for active ingredients, a feature that can be leveraged in the design of
advanced topical and transdermal delivery systems. Understanding its chemical composition
and fundamental application in emulsion formation is key to harnessing its full potential in
formulation development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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polawax-gp-200]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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